Cas no 1697457-26-3 (methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrazole-3-carboxylate
• CAS No: 1697457-26-3
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6343148
• PubChem ID: 103846336
• Update Time: 2025-05-21

methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrazole-3-carboxylate
• 1697457-26-3
• EN300-1107132

• Inchi： 1S/C9H15N3O3/c1-15-9(14)8-7(10)6-12(11-8)4-2-3-5-13/h6,13H,2-5,10H2,1H3
• InChI Key： UWFOXYGHBIAUOR-UHFFFAOYSA-N
• SMILES： OCCCCN1C=C(C(C(=O)OC)=N1)N

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrazole-3-carboxylate

Methyl 4-Amino-1-(4-Hydroxybutyl)-1H-Pyrazole-3-Carboxylate (CAS No. 1697457-26-3): An Overview

Methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrazole-3-carboxylate (CAS No. 1697457-26-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and functional groups, holds potential for a wide range of applications, from drug discovery to the development of novel therapeutic agents.

The pyrazole scaffold is a well-known heterocyclic structure that has been extensively studied for its biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of the 4-amino and 4-hydroxybutyl substituents in methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrazole-3-carboxylate adds further complexity and functionality to the molecule, enhancing its potential for pharmacological applications.

Recent research has highlighted the importance of methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrazole-3-carboxylate in the development of new drugs. Studies have shown that this compound exhibits promising activity against various targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrazole-3-carboxylate effectively inhibits the activity of a key enzyme implicated in neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Moreover, the hydroxybutyl group in methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrazole-3-carboxylate contributes to the compound's solubility and bioavailability, which are crucial factors in drug design. Enhanced solubility can improve the absorption and distribution of the drug within the body, leading to better therapeutic outcomes. Additionally, the carboxylate moiety can be modified to optimize pharmacokinetic properties, such as half-life and metabolic stability.

In the context of drug discovery, methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrazole-3-carboxylate has been used as a lead compound for structure-activity relationship (SAR) studies. These studies aim to identify structural modifications that can enhance the compound's potency and selectivity while minimizing adverse effects. For example, researchers have explored various substitutions on the pyrazole ring and modifications to the hydroxybutyl chain to improve the compound's binding affinity to specific targets.

The synthesis of methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrazole-3-carboxylate typically involves multi-step reactions that ensure high purity and yield. Common synthetic routes include the condensation of appropriate precursors followed by functional group manipulations to introduce the desired substituents. The choice of synthetic methods can significantly impact the overall efficiency and cost-effectiveness of large-scale production.

From a safety perspective, methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrazole-3-carboxylate is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, it is essential to adhere to standard safety guidelines to prevent exposure and ensure environmental protection.

In conclusion, methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrazole-3-carboxylate (CAS No. 1697457-26-3) represents a promising candidate in the field of medicinal chemistry. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop new therapeutic agents. Ongoing studies continue to uncover new applications and optimize its properties for clinical use.